Cas no 172854-68-1 (Ternatin B 4)

• Product Name: Ternatin B 4
• CAS No: 172854-68-1
• MF: C₆₀H₆₅O₃₄
• MW: 1330.13772177696
• CID: 187927
• PubChem ID: 11981715
• Update Time: 2024-03-01

Ternatin B 4 Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,3-[[6-O-(carboxyacetyl)-b-D-glucopyranosyl]oxy]-2-[3-[[6-O-[(2E)-3-[4-(b-D-glucopyranosyloxy)phenyl]-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4-hydroxy-5-[[6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]phenyl]-5,7-dihydroxy-,inner salt (9CI)
• TernatinB 4
• 1-Benzopyrylium,3-[[6-O-(carboxyacetyl)-b-D-glucopyranosyl]oxy]-2-[3-[[6-O-[(2E)-3-[4-(b-D-glucopyranosyloxy)phenyl]-1-oxo-2-
• Ternatin B 4
• CID 101712452
• Ternatin 4
• BT177456
• 172854-68-1
• CHEBI:189650

• Inchi： 1S/C60H64O34/c61-19-35-44(71)48(75)52(79)57(91-35)86-28-9-3-24(4-10-28)6-12-41(68)84-21-37-46(73)50(77)54(81)59(93-37)89-33-14-25(13-32(43(33)70)88-58-53(80)49(76)45(72)36(92-58)20-83-40(67)11-5-23-1-7-26(62)8-2-23)56-34(17-29-30(64)15-27(63)16-31(29)87-56)90-60-55(82)51(78)47(74)38(94-60)22-85-42(69)18-39(65)66/h1-17,35-38,44-55,57-61,71-82H,18-22H2,(H4-,62,63,64,65,66,67,70)/p+1/b12-6+/t35-,36-,37-,38-,44-,45-,46-,47-,48+,49+,50+,51+,52-,53-,54-,55-,57-,58-,59-,60-/m1/s1
• InChI Key： LPANCZMXTVCHJO-XSNITHBASA-O
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)O)O)O)OC1C=C(C=C(C=1O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C=CC2C=CC(=CC=2)O)=O)O1)O)O)O)C1C(=CC2C(=CC(=CC=2[O+]=1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(CC(=O)O)=O)O1)O)O)O

Computed Properties

• Exact Mass: 1329.336
• Monoisotopic Mass: 1329.336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 94
• Rotatable Bond Count: 25
• Complexity: 2500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 535

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin 3p-O-6-p-coumaroyl glycosides